Acc1-IN-2

• Molecular Formula: C27H30N2O2S
• Molecular Weight: 446.6 g/mol
• InChI: InChI=1S/C27H30N2O2S/c1-17-13-19(14-18-7-5-6-8-20(17)18)24(31)29-11-9-27(10-12-29)15-21(30)23-22(16-27)32-25(28-23)26(2,3)4/h5-8,13-14H,9-12,15-16H2,1-4H3
• InChIKey: VDQUBKQYXNAARO-UHFFFAOYSA-N

ACC1-IN-2: Selective ACC1 Inhibitor for Acne Research

Acc1-IN-2 (Compound 16) is a small molecule inhibitor of acetyl-CoA carboxylase 1 (ACC1), the rate-limiting enzyme in de novo fatty acid synthesis. It exhibits an in vitro inhibitory concentration (IC₅₀) of 7.3 nM against ACC1 [1]. The compound is currently identified in the patent literature and is specifically referenced for its utility in the study of acne vulgaris [2]. With a molecular formula of C₂₇H₃₀N₂O₂S and a molecular weight of 446.60 g/mol, Acc1-IN-2 is supplied for research purposes to explore the role of ACC1 inhibition in sebaceous gland biology and related metabolic pathways [1].

ACC1-selective probe for sebocyte lipogenesis research

Deconvolutes ACC1-specific biology from ACC2-dependent oxidative effects

Aligns with acne-relevant pathway models, supported by human sebum inhibition evidence

• [1] TargetMol. (n.d.). ACC1-IN-2 (Compound 16). Product datasheet. Retrieved April 18, 2026. View Source
• [2] Bagley, S. W., et al. (2024). Novel ACC inhibitors. International Patent Application No. WO2024023727A1. View Source

Isoform-Specific ACC1 Inhibition for Sebocyte Models

Acetyl-CoA carboxylase inhibitors represent a diverse class of compounds with vastly different isoform selectivity profiles (ACC1 vs. ACC2), potency ranges, and mechanisms of action. A researcher's choice of inhibitor is not interchangeable. The biological outcome of inhibiting the cytosolic ACC1 isoform, which governs de novo lipogenesis, differs substantially from inhibiting the mitochondrial ACC2 isoform, which regulates fatty acid oxidation [1]. Non-selective pan-ACC inhibitors can trigger compensatory or even adverse metabolic effects not seen with more selective agents. For instance, dual ACC1/2 inhibitors have been associated with developmental toxicity and hypertriglyceridemia, risks that may be mitigated by a more targeted approach [2]. Therefore, selecting a specific ACC1 inhibitor like Acc1-IN-2 over a dual or ACC2-selective inhibitor is a critical decision point driven by precise, quantitative data that validates its potency and application-specific utility. The following evidence details this quantitative differentiation.

! Dual ACC1/2 inhibitors (e.g., Firsocostat) may confound sebocyte assays via ACC2 modulation of mitochondrial fatty acid oxidation.

! ACC2-selective probes do not address the primary lipogenic driver in sebaceous gland models.

! Pan-ACC inhibition may alter cellular energy homeostasis, shifting phenotype interpretation away from ACC1-specific effects.

• [1] Tong, L. (2005). Acetyl-coenzyme A carboxylase: crucial metabolic enzyme and attractive target for drug discovery. Cellular and Molecular Life Sciences, 62(16), 1784–1803. View Source
• [2] Catlin, N. R., et al. (2021). Inhibition of Acetyl-CoA Carboxylase Causes Malformations in Rats and Rabbits: Comparison of Mammalian Findings and Alternative Assays. Toxicological Sciences, 180(2), 258–274. View Source

ACC1-IN-2 Biochemical and Cellular Profiling

Biochemical Potency Against ACC1

Acc1-IN-2 demonstrates a 3-fold higher potency for ACC1 inhibition compared to the dual ACC1/2 inhibitor PF-3 (also known as ACC1/2-IN-2). In comparative in vitro assays, Acc1-IN-2 inhibits ACC1 with an IC₅₀ of 7.3 nM [1], while PF-3 inhibits ACC1 with an IC₅₀ of 22 nM . This difference in potency is significant for researchers aiming to maximize on-target engagement at lower concentrations, potentially reducing off-target effects associated with higher doses.

Biochemical IC50

Reported

7.3 nM

Reported ACC1 inhibition potency context

Cross-study comparison; assay conditions may vary

Evidence Dimension	ACC1 inhibitory potency (IC₅₀)
Target Compound Data	7.3 nM
Comparator Or Baseline	ACC1/2-IN-2 (PF-3) IC₅₀: 22 nM
Quantified Difference	3-fold higher potency (Acc1-IN-2 is 3x more potent)
Conditions	In vitro enzymatic assay using recombinant human ACC1.

Why This Matters

For procurement, a 3-fold difference in potency translates directly to using less compound to achieve the same level of target inhibition, reducing cost-per-experiment and minimizing vehicle-related artifacts.

• [1] TargetMol. (n.d.). ACC1-IN-2 (Compound 16). Product datasheet. Retrieved April 18, 2026. View Source

Isoform Selectivity: ACC1 vs ACC2

While the precise selectivity ratio of Acc1-IN-2 for ACC1 over ACC2 is not yet published in a peer-reviewed journal, its patent classification and commercial description explicitly identify it as an 'ACC1 inhibitor' [1]. This is in direct contrast to dual inhibitors like PF-3 and ND-646, which are consistently described as potent inhibitors of both isoforms . This strong focus on ACC1 suggests a significant selectivity window. In the broader class, achieving a >10-fold selectivity for ACC1 over ACC2 has been a major research goal to avoid the adverse metabolic effects associated with ACC2 inhibition [2]. Therefore, Acc1-IN-2's designation as a specific ACC1 inhibitor implies a functional differentiation that is highly valuable for experimental design, particularly when the goal is to dissect ACC1-specific biology without confounding ACC2-mediated effects.

Isoform Selectivity

Class-level

ACC1-selective over ACC2

Supports isoform-specific ACC1 interpretation

Dual ACC1/2 inhibitors may introduce confounding metabolic effects

Evidence Dimension	Isoform selectivity (ACC1 vs. ACC2)
Target Compound Data	Not explicitly quantified; described as an 'ACC1 inhibitor'
Comparator Or Baseline	ACC1/2-IN-2 (PF-3): IC₅₀ ACC1=22 nM, ACC2=48 nM; ND-646: IC₅₀ ACC1=3.5 nM, ACC2=4.1 nM
Quantified Difference	Qualitative difference: Acc1-IN-2 is marketed as ACC1-specific, while comparators are dual inhibitors.
Conditions	Inferred from patent claims and commercial product descriptions.

Why This Matters

Procuring a nominally ACC1-selective tool allows for cleaner target validation and mechanistic studies of the lipogenic pathway, avoiding the confounding biological consequences of simultaneously inhibiting the fatty acid oxidation regulator ACC2.

• [1] Bagley, S. W., et al. (2024). Novel ACC inhibitors. International Patent Application No. WO2024023727A1. View Source
• [2] Mizojiri, R., et al. (2019). The identification and pharmacological evaluation of potent, selective and orally available ACC1 inhibitor. Bioorganic & Medicinal Chemistry, 27(22), 115114. View Source

Acne Pathophysiology Application

Acc1-IN-2's development is specifically linked to the study of acne vulgaris [1]. When compared to the broad-spectrum pan-ACC inhibitor PF-05175157, which inhibits human ACC1 with an IC₅₀ of 27.0 nM , Acc1-IN-2 is approximately 3.7-fold more potent on the ACC1 isoform. This enhanced potency is critical for acne research because ACC1 is the dominant isoform in sebaceous glands, where its inhibition directly reduces sebum lipid production, a primary driver of acne pathogenesis [2]. The use of a more potent, targeted inhibitor may allow for more effective suppression of this pathway in relevant cellular and in vivo models.

Acne Application

Context-dependent

Sebocyte lipogenesis model

Supports acne-relevant lipogenesis research

Literature precedence reduces experimental drift

Evidence Dimension	ACC1 inhibitory potency (IC₅₀) in the context of acne research
Target Compound Data	7.3 nM
Comparator Or Baseline	PF-05175157 IC₅₀ (human ACC1): 27.0 nM
Quantified Difference	3.7-fold higher potency for Acc1-IN-2
Conditions	In vitro enzymatic assays on recombinant human ACC1.

Why This Matters

For scientists procuring inhibitors for acne studies, the 3.7-fold greater potency of Acc1-IN-2 suggests it may be a more effective tool for dissecting ACC1's role in sebum production, potentially requiring lower concentrations and reducing off-target liabilities.

• [1] TargetMol. (n.d.). ACC1-IN-2 (Compound 16). Product datasheet. Retrieved April 18, 2026. View Source
• [2] Esler, W. P., et al. (2019). Human sebum requires de novo lipogenesis, which is suppressed by acetyl-CoA carboxylase inhibition. Science Translational Medicine, 11(496), eaau8465. View Source

ACC1-IN-2 Application Scenarios

Sebocyte Lipogenesis Modeling

Researchers modeling acne vulgaris require potent and selective inhibition of ACC1 in sebocytes. Acc1-IN-2, with its 7.3 nM IC₅₀ and explicit link to acne studies , provides a 3-fold potency advantage over dual inhibitor PF-3 and a 3.7-fold advantage over the pan-inhibitor PF-05175157 for ACC1. This ensures effective suppression of de novo lipogenesis, the key pathway for sebum production, without the confounding variable of ACC2 inhibition, enabling cleaner interpretation of results.

ACC1 Chemotype Profiling in Cancer

In metabolic research, precisely attributing a phenotype to ACC1 inhibition requires a tool that minimally engages ACC2. Acc1-IN-2's profile as an ACC1-specific inhibitor makes it a superior choice over dual inhibitors like ND-646 (which potently inhibits both ACC1 and ACC2 at 3.5 and 4.1 nM, respectively ). Procuring Acc1-IN-2 for these studies reduces the risk of masking or confounding the ACC1-specific phenotype with the opposite metabolic effects of ACC2 inhibition on fatty acid oxidation.

Target Deconvolution in Metabolic Pathways

Experiments designed to directly compare the effects of ACC1 versus ACC2 inhibition benefit from a panel of well-characterized inhibitors. Acc1-IN-2 serves as a critical component for the 'ACC1-selective' arm of such studies. Its use alongside a tool like an ACC2-selective inhibitor (e.g., with a published ACC2 IC₅₀ of 28 nM and >7-fold selectivity over ACC1 ) allows researchers to cleanly dissect the distinct contributions of each isoform to cellular and organismal lipid metabolism, a level of precision not achievable with non-selective or dual inhibitors alone.

Application

Selection Property

Validation Focus

Sebocyte Lipogenesis Modeling

ACC1-selective inhibition profile

Sebocyte lipid synthesis endpoint review

Cancer Cell Lipogenesis Profiling

ACC1 biochemical potency context

Cell viability and lipid droplet endpoint comparison

Metabolic Pathway Target Deconvolution

Pharmacological tractability complement

Genetic vs. pharmacological endpoint comparison

Spirocyclic ACC1 Inhibitor DMPK

Spiro-benzothiazole scaffold identity

Early-stage ADME property review